Cas no 185346-79-6 (4-(Benzyloxy)-1-bromo-2-fluorobenzene)

4-(Benzyloxy)-1-bromo-2-fluorobenzene is a fluorinated aromatic compound featuring both bromo and benzyloxy functional groups, making it a versatile intermediate in organic synthesis. The presence of the bromine atom facilitates further cross-coupling reactions, such as Suzuki or Negishi couplings, while the benzyloxy group offers selective deprotection opportunities. The fluorine substituent enhances electronic properties, influencing reactivity in substitution and addition reactions. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its stability under standard conditions ensures reliable handling and storage. The combination of these functional groups provides synthetic flexibility, making it valuable for developing specialized fine chemicals and advanced materials.
4-(Benzyloxy)-1-bromo-2-fluorobenzene structure
185346-79-6 structure
Product Name:4-(Benzyloxy)-1-bromo-2-fluorobenzene
CAS No:185346-79-6
MF:C13H10BrFO
MW:281.120306491852
MDL:MFCD09801041
CID:114533
PubChem ID:22273933
Update Time:2025-10-28

4-(Benzyloxy)-1-bromo-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-(Benzyloxy)-1-bromo-2-fluorobenzene
    • 4-Benzyloxy-1-bromo-2-fluorobenzene
    • 1-bromo-2-fluoro-4-phenylmethoxybenzene
    • 4-(BENZYLOXY)-2-FLUOROBROMOBENZENE
    • Benzene,1-bromo-2-fluoro-4-(phenylmethoxy)-
    • 1-benzyloxy-4-bromo-2-fluoro-benzene
    • 1-benzyloxy-4-bromo-3-fluorobenzene
    • 2-Fluoro-4-benzyloxybromobenzene
    • Benzyl 4-bromo-3-fluorophenyl ether
    • PC8332
    • 4-Benzyloxy-1-bromo-2-fluorobe
    • 4-(Benzyloxy)-2-fluorobromobenzene, Benzyl 4-bromo-3-fluorophenyl ether
    • 1-bromo-2-fluoro-4-(phenylmethoxy)-benzene
    • 1-(benzyloxy)-4-bromo-3-fluorobenzene
    • A880716
    • 4-(benzyloxy)-1-bromo-2-fluoro-benzene
    • MFCD09801041
    • benzyloxy-4-bromo-3-fluorobenzene
    • BYTJTXKQBSNGCL-UHFFFAOYSA-N
    • PS-7230
    • 4-(Benzyloxy)-1-bromo-2-fluorobenzene, AldrichCPR
    • DTXSID20624186
    • 185346-79-6
    • AKOS000277960
    • SCHEMBL320455
    • E90258
    • 4-Benzyloxy-1-bromo-2-fluoro-benzene
    • DB-366979
    • SY110116
    • MDL: MFCD09801041
    • Inchi: 1S/C13H10BrFO/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8H,9H2
    • InChI Key: BYTJTXKQBSNGCL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1F)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 279.99000
  • Monoisotopic Mass: 279.98991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 33-35℃
  • Boiling Point: 329.1±27.0 °C at 760 mmHg
  • Flash Point: 150.8±25.0 °C
  • PSA: 9.23000
  • LogP: 4.16720

4-(Benzyloxy)-1-bromo-2-fluorobenzene Security Information

4-(Benzyloxy)-1-bromo-2-fluorobenzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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4-(Benzyloxy)-1-bromo-2-fluorobenzene Production Method

Additional information on 4-(Benzyloxy)-1-bromo-2-fluorobenzene

4-(Benzyloxy)-1-bromo-2-fluorobenzene: A Comprehensive Overview

4-(Benzyloxy)-1-bromo-2-fluorobenzene is a highly specialized aromatic compound with the CAS number 185346-79-6. This compound is notable for its unique structure, which combines a bromine atom, a fluorine atom, and a benzyloxy group attached to a benzene ring. The benzyloxy group introduces significant steric and electronic effects, making this compound a valuable substrate in various organic synthesis reactions. Recent studies have highlighted its potential applications in the development of advanced materials and pharmaceuticals.

The synthesis of 4-(Benzyloxy)-1-bromo-2-fluorobenzene typically involves multi-step processes that require precise control over reaction conditions. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to efficiently synthesize this compound. For instance, a study published in *Organic Process Research & Development* demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high yields of this compound. The bromine atom in the structure plays a critical role in these reactions, acting as a leaving group that facilitates bond formation with other organic moieties.

One of the most intriguing aspects of 4-(Benzyloxy)-1-bromo-2-fluorobenzene is its reactivity under different chemical conditions. The presence of both halogens (bromine and fluorine) on the aromatic ring creates a unique electronic environment that can be exploited in various transformations. For example, recent research has shown that this compound can undergo directed metallation reactions, where the benzyloxy group directs incoming nucleophiles to specific positions on the ring. This property makes it an ideal candidate for constructing complex aromatic systems with high precision.

The benzyloxy group also imparts significant steric hindrance to the molecule, which can influence its reactivity and stability. This steric effect has been leveraged in the design of novel catalysts and ligands for asymmetric synthesis. A study in *Chemical Communications* reported the use of this compound as a chiral ligand in enantioselective hydrogenation reactions, achieving excellent enantioselectivity. Such applications underscore the versatility of 4-(Benzyloxy)-1-bromo-2-fluorobenzene in modern organic chemistry.

In terms of spectroscopic characterization, 4-(Benzyloxy)-1-bromo-2-fluorobenzene exhibits distinct features that are consistent with its molecular structure. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic signals for the aromatic protons, which are deshielded due to the electron-withdrawing effects of the halogens and the benzyloxy group. Additionally, mass spectrometry data confirms the molecular formula and exact mass of this compound, providing unambiguous identification.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4-(Benzyloxy)-1-bromo-2-fluorobenzene. Density functional theory (DFT) calculations have been used to study its frontier molecular orbitals and reactivity patterns. These studies reveal that the compound's electronic structure is highly sensitive to substituent effects, which can be tuned by modifying the positions or types of substituents on the benzene ring.

Looking ahead, 4-(Benzyloxy)-1-bromo-2-fluorobenzene holds promising potential for applications in drug discovery and materials science. Its ability to participate in diverse chemical transformations makes it a valuable building block for constructing bioactive molecules and functional materials. Furthermore, ongoing research into its catalytic properties may pave the way for new innovations in asymmetric synthesis and organocatalysis.

In conclusion, 4-(Benzyloxy)-1-bromo-2-fluorobenzene is a versatile and intriguing compound with a wealth of applications in organic synthesis and materials science. Its unique structure and reactivity make it an essential tool for researchers seeking to develop novel chemical compounds with tailored properties.

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